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Compound of Interest

Compound Name: 3-Decanamine

Cat. No.: B13828720

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 3-Decanamine. The information is compiled and structured to be a
vital resource for laboratory and industrial settings where this chemical is used.

Chemical Identity and Physical Properties

3-Decanamine is a primary aliphatic amine. While specific experimental data for 3-
decanamine is limited, the following table summarizes computed physical and chemical
properties and data for closely related isomers. This information is crucial for understanding its
behavior and potential hazards.
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Property Value Source

Molecular Formula C1oH23N [1]

Molecular Weight 157.30 g/mol [1][2]

IUPAC Name decan-3-amine [1]
Water-white liquid with an

Appearance amine odor (General for [3]
Decanamine)

. Insoluble in water (General for

Solubility ) [3]
Decanamine)

XLogP3 3.7 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

ydrog p 1 [1]
Count
Rotatable Bond Count 7 [1]

Flash Point

210°F (98.9°C) (for

Decylamine)

[3]

Hazard Identification and GHS Classification

3-Decanamine and its isomers are classified as hazardous substances. The following table

summarizes the GHS hazard statements and classifications based on available data for

decanamine isomers.
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral

Category 3

H301: Toxic if swallowed

Acute Toxicity, Dermal

Category 3

H311: Toxic in contact with

skin

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage

Hazardous to the Aquatic ] o

) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic H410: Very toxic to aquatic life

) ) Category 1 ] ]
Environment, Chronic Hazard with long lasting effects
Flammable Liquids Category 4 H227: Combustible liquid

Note: This classification is based on data for decylamine and may be representative of 3-

decanamine.[2][4]

Handling and Storage Precautions

Proper handling and storage are critical to ensure safety when working with 3-Decanamine.
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Precaution

Detailed Guidelines

Handling

- Perform handling in a well-ventilated area.[5] -
Wear suitable protective equipment, including
gloves, protective clothing, and eye/face
protection.[4][5] - Avoid breathing vapor or mist.
[6] - Avoid contact with eyes, skin, and clothing.
[6] - Wash hands and face thoroughly after
handling.[4] - Keep away from heat, sparks,
open flames, and hot surfaces. No smoking.[4] -
Ground all containers prior to pouring to prevent

static discharge.[6]

Storage

- Store in original, tightly closed containers in a
cool, dry, and well-ventilated area.[7][8] - Store
away from incompatible materials such as acids,
isocyanates, halogenated organics, peroxides,
phenols (acidic), epoxides, anhydrides, and acid
halides.[3] - Store in an area accessible only to
qualified or authorized personnel.[4] - General
recommendation is to store amines below 30°C
(86°F).[8]

Exposure Controls and Personal Protective

Equipment

To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Control Parameter

Recommended Measures

Engineering Controls

- Use only under a chemical fume hood. -
Ensure adequate ventilation to control airborne

levels.

Personal Protective Equipment

Eye/Face Protection

- Wear chemical safety goggles and a face
shield.[4]

Skin Protection

- Wear chemically resistant gloves (e.g., Butyl
rubber, Nitrile rubber). - Wear protective clothing
to prevent skin contact. Flame retardant

antistatic protective clothing is recommended.[7]

Respiratory Protection

- If engineering controls do not maintain
airborne concentrations below recommended
exposure limits, a NIOSH-approved respirator is
required. Use a full-face respirator with multi-
purpose combination (US) or type ABEK (EN
14387) respirator cartridges.

First Aid Measures

In case of exposure, immediate medical attention is crucial.
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Exposure Route

First Aid Procedures

Inhalation

- Move the exposed person to fresh air at once.
[9] - If breathing has stopped, perform artificial
respiration.[9] - If breathing is difficult, give
oxygen.[10] - Seek medical attention

immediately.[10]

Skin Contact

- Immediately flush skin with copious amounts of
water for at least 15 minutes.[10] - Remove
contaminated clothing and shoes.[10] - Call a

physician.[10]

Eye Contact

- Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. -
Remove contact lenses, if present and easy to
do. Continue rinsing.[5] - Immediate medical

attention is required.

Ingestion

- Do NOT induce vomiting. - Rinse mouth with
water. - Never give anything by mouth to an
unconscious person. - Call a physician or poison

control center immediately.[5]

Firefighting and Accidental Release Measures
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Aspect Measures

- Suitable Extinguishing Media: Dry chemical,
COg2, alcohol-resistant foam, or water spray.[3] -
Specific Hazards: Combustible material.[3] May
Firefighting produce irritating, corrosive, and/or toxic gases
in a fire.[3] Containers may explode when
heated.[3] - Protective Equipment: Wear self-
contained breathing apparatus (SCBA) and full

protective gear.

- Personal Precautions: Evacuate personnel to
safe areas.[5] Use personal protective
equipment.[10] Avoid breathing vapors, mist, or
gas.[10] Ensure adequate ventilation.[10] -
Environmental Precautions: Prevent further
Accidental Release leakage or spillage if safe to do so.[10] Do not
let the product enter drains.[10] - Containment
and Cleanup: Absorb with inert material (e.g.,
sand, earth) and place in a suitable container for
disposal.[6] Ventilate the area and wash the spill

site after material pickup is complete.

Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessment of 3-Decanamine
are not publicly available in the searched resources. Such studies are typically conducted by
manufacturers or specialized toxicology laboratories and are often proprietary. The
methodologies would likely follow established OECD (Organisation for Economic Co-operation
and Development) guidelines for chemical safety testing, such as:

OECD Guideline 401: Acute Oral Toxicity

OECD Guideline 402: Acute Dermal Toxicity

OECD Guideline 404: Acute Dermal Irritation/Corrosion

OECD Guideline 405: Acute Eye Irritation/Corrosion
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o OECD Guideline 202: Daphnia sp. Acute Immobilisation Test (for aquatic toxicity)

Visualizing Handling and Emergency Workflow

The following diagram illustrates a logical workflow for the safe handling of 3-Decanamine and

the appropriate response in case of an emergency.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b13828720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Workflow for Safe Handling and Emergency Response for 3-Decanamine

Preparation and Handling

Conduct Risk Assessment

Y

Select Appropriate PPE

Y

Follow Safe Handling Procedures | | ~ ________ _________________

Potential Incident PotentiaI: Incident Potential Incident

Iimergency Response

Y

Ensure Proper Storage Personnel Exposure Spill or Leak Occurs

Administer First Aid Extinguish Fire =] Evacuate Area Contain Spill
i
I
I
\/ v \
Notify Emergency Services Decontaminate Area
Y

Dispose of Waste

Click to download full resolution via product page

Caption: Safe handling and emergency response workflow for 3-Decanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Decanamine: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13828720#3-decanamine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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